Cas no 2060043-53-8 (2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one)

• Product Name: 2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one
• CAS No: 2060043-53-8
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• MDL: MFCD30487334
• CID: 5193308
• PubChem ID: 125451080
• Update Time: 2025-07-10

2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazino[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-2-(2-methylphenyl)-
• 2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one

• MDL： MFCD30487334
• Inchi： 1S/C14H15N3O/c1-10-4-2-3-5-11(10)12-8-14(18)17-7-6-15-9-13(17)16-12/h2-5,8,15H,6-7,9H2,1H3
• InChI Key： WCQWGXVGOXZJIP-UHFFFAOYSA-N
• SMILES： C12CNCCN1C(=O)C=C(C1=CC=CC=C1C)N=2

Additional information on 2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one

Recent Advances in the Study of 2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one (CAS: 2060043-53-8)

The compound 2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one (CAS: 2060043-53-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrimido[1,2-a]piperazin-4-one scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. Recent research has focused on its role as a modulator of key biological targets, including enzymes and receptors implicated in various diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 2060043-53-8, highlighting improved yield and purity through a novel catalytic process. The researchers employed a combination of palladium-catalyzed cross-coupling and microwave-assisted cyclization, achieving a 78% overall yield with high enantiomeric purity. This advancement addresses previous challenges in large-scale synthesis, paving the way for further preclinical evaluation.

Pharmacological investigations have revealed promising activity of 2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one as a selective inhibitor of phosphodiesterase 4 (PDE4), with an IC50 of 12.3 nM against the PDE4B isoform. This finding, reported in a recent Bioorganic & Medicinal Chemistry Letters article, suggests potential applications in inflammatory disorders and neurodegenerative diseases. Molecular docking studies indicate that the methylphenyl moiety plays a critical role in binding to the hydrophobic pocket of the PDE4 catalytic domain.

Ongoing research at several academic institutions is investigating the compound's pharmacokinetic profile. Preliminary data from animal studies show favorable blood-brain barrier penetration (brain/plasma ratio of 0.85 at 2h post-administration) and an elimination half-life of approximately 4.7 hours in rodents. These properties make it a candidate for central nervous system-targeted therapies, though further optimization of metabolic stability is required to reduce first-pass effects observed in liver microsome assays.

The structural versatility of 2060043-53-8 has also enabled the development of derivative libraries. A recent patent application (WO202318276) discloses 47 analogs with modifications at the 2-methylphenyl and pyrimidone positions, several of which show enhanced potency (up to 5-fold improvement in PDE4 inhibition) and reduced cytotoxicity (CC50 > 100 μM in HepG2 cells). Structure-activity relationship analyses from this work provide valuable insights for future drug design efforts.

Looking forward, the compound's unique chemotype presents opportunities for multitarget drug discovery. Computational studies suggest potential activity against related phosphodiesterase isoforms and unexpected affinity for sigma-1 receptors, though experimental validation is pending. The research community anticipates that continued investigation of 2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrimido1,2-apiperazin-4-one and its derivatives may yield novel therapeutic agents for complex diseases within the next 3-5 years.